3-Amino-5-(4-methylphenyl)cyclohex-2-en-1-one
Overview
Description
Scientific Research Applications
Organic Synthesis
The compound serves as a versatile intermediate in organic synthesis. Its structure allows for various chemical transformations, making it valuable for constructing complex molecules. For instance, it can undergo tautomerism, which is useful in synthesizing isomers and derivatives for further research .
Medicinal Chemistry
In medicinal chemistry, this compound has potential applications in drug design and synthesis. It has been used in the synthesis of tetrahydroquinoline derivatives, which are of interest due to their pharmacological properties . These derivatives have been explored for their therapeutic potential in treating various diseases.
Materials Science
The compound’s reactivity makes it suitable for materials science applications. It can act as an electrophile in addition reactions, which is beneficial for creating new materials with desired properties . This includes the development of novel polymers and coatings with specific characteristics.
Environmental Science
In environmental science, derivatives of this compound could be used in studying the degradation pathways of environmental pollutants. Its structural similarity to certain pollutants allows researchers to explore photocatalytic degradation mechanisms, which is crucial for developing effective water treatment solutions.
Analytical Chemistry
“3-Amino-5-(4-methylphenyl)cyclohex-2-en-1-one” can be employed in analytical chemistry as a standard or reference compound. Its well-defined structure and properties make it suitable for calibrating instruments and validating analytical methods .
Pharmacology
This compound is of interest in pharmacology for its role in synthesizing compounds with potential biological activity. It can be used to create analogs and study their interaction with biological targets, aiding in the discovery of new drugs .
Biochemistry
In biochemistry, the compound can be used to study enzyme-substrate interactions, given its structural features that resemble substrates of certain enzymes. This can help in understanding enzymatic mechanisms and designing enzyme inhibitors .
properties
IUPAC Name |
3-amino-5-(4-methylphenyl)cyclohex-2-en-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO/c1-9-2-4-10(5-3-9)11-6-12(14)8-13(15)7-11/h2-5,8,11H,6-7,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYJQGTQEKBBGJN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2CC(=CC(=O)C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-5-(4-methylphenyl)cyclohex-2-en-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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